Cas no 107951-85-9 (2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide)
2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Chemical and Physical Properties
Names and Identifiers
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- 2-[2-(4-methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide
- 1-[[2-(4-methoxyphenoxy)acetyl]amino]-3-phenylthiourea
- 2-(4-methoxyphenoxy)-N-[(phenylcarbamothioyl)amino]acetamide
- 1-(2-(4-METHOXYPHENOXY)ACETYL)-4-PHENYLTHIOSEMICARBAZIDE
- 2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
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- MDL: MFCD00245276
- Inchi: 1S/C16H17N3O3S/c1-21-13-7-9-14(10-8-13)22-11-15(20)18-19-16(23)17-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,20)(H2,17,19,23)
- InChI Key: PNMMWOKKIMBONR-UHFFFAOYSA-N
- SMILES: S=C(NNC(COC1C=CC(=CC=1)OC)=O)NC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 381
- XLogP3: 2.7
- Topological Polar Surface Area: 104
2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M169520-0.5mg |
2-[2-(4-Methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide |
107951-85-9 | 0.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M169520-1mg |
2-[2-(4-Methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide |
107951-85-9 | 1mg |
$ 80.00 | 2022-06-04 | ||
| TRC | M169520-2.5mg |
2-[2-(4-Methoxyphenoxy)acetyl]-N-phenyl-1-hydrazinecarbothioamide |
107951-85-9 | 2.5mg |
$ 155.00 | 2022-06-04 | ||
| abcr | AB161565-1 g |
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide |
107951-85-9 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB161565-5 g |
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide |
107951-85-9 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB161565-10 g |
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide |
107951-85-9 | 10 g |
€482.50 | 2023-07-20 | ||
| abcr | AB161565-1g |
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide; . |
107951-85-9 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB161565-5g |
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide; . |
107951-85-9 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB161565-10g |
1-(2-(4-Methoxyphenoxy)acetyl)-4-phenylthiosemicarbazide; . |
107951-85-9 | 10g |
€482.50 | 2024-06-10 | ||
| Ambeed | A960834-1g |
2-(4-Methoxyphenoxy)-N-[(phenylcarbamothioyl)amino]acetamide |
107951-85-9 | 90% | 1g |
$348.0 | 2024-04-26 |
2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Suppliers
2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
Compound CAS No. 107951-85-9: 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide
The compound with CAS No. 107951-85-9, known as 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydrazinecarbothioamide group with a phenoxyacetyl moiety substituted by a methoxy group. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the potential of 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its application in catalysis and materials science.
The synthesis of 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The key intermediates in its synthesis are carefully controlled to ensure high purity and yield. Advanced spectroscopic techniques, such as NMR and IR, have been employed to confirm the compound's structure and stability under various conditions.
In terms of applications, 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide has shown promise in the field of agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling weed growth without adverse effects on crop plants.
Furthermore, the compound's photostability and thermal stability have been extensively studied, making it a candidate for use in high-performance materials such as polymers and coatings. Its ability to act as a stabilizing agent in polymer formulations has been validated through rigorous testing under simulated environmental conditions.
The latest research on 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide has also explored its role in drug delivery systems. Its unique chemical properties allow it to serve as a carrier for poorly soluble drugs, enhancing their bioavailability and therapeutic efficacy. This application has garnered significant attention from pharmaceutical companies seeking innovative solutions for drug formulation challenges.
In conclusion, 2-(4-Methoxyphenoxy)acetyl-N-phenyl-1-hydrazinecarbothioamide (CAS No. 107951-85-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its chemical structure, synthesis methods, and functional properties continue to be areas of active research, driven by the demand for innovative solutions in medicine, agriculture, and materials science.
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